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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569 Get Quote

The proper disposal of Domperidone-d6, a deuterated analog of Domperidone, is a critical

component of laboratory safety and environmental responsibility. As a pharmaceutical-related

compound, it requires careful handling and disposal in accordance with institutional, local, and

federal regulations. This guide provides essential, step-by-step procedures for researchers,

scientists, and drug development professionals to safely manage Domperidone-d6 waste.

Hazard Assessment and Safety Data
While one Safety Data Sheet (SDS) for Domperidone-d6 indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS), another

describes it as a "Pharmaceutical related compound of unknown potency".[1] Furthermore, the

SDS for the non-deuterated parent compound, Domperidone, classifies it as harmful if

swallowed and suspected of damaging fertility or the unborn child. Given this information, a

conservative approach is warranted. It is best practice to handle Domperidone-d6 as a

hazardous chemical waste.

Key safety and handling information is summarized in the table below.
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Property Data Reference

Chemical Formula C₂₂H₁₈D₆ClN₅O₂ [1]

Molecular Weight 432 g/mol

Appearance Solid, Crystalline Powder [2]

Storage

Store locked up. Keep

container tightly closed in a

dry, cool place.

[2]

Incompatible Materials Strong oxidizing agents. [1]

Hazardous Decomposition

Emits toxic fumes under fire

conditions, including Carbon

monoxide (CO), Carbon

dioxide (CO₂), Nitrogen oxides

(NOx), and Hydrogen chloride.

[1][2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Domperidone-d6
from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling Domperidone-d6 waste, ensure you are wearing appropriate PPE as

recommended for handling the parent compound.

Gloves: Wear appropriate protective gloves to prevent skin exposure.[2]

Eye Protection: Use safety goggles or glasses.[2]

Lab Coat: A lab coat should be worn to protect clothing.[2]

Step 2: Waste Segregation
Proper segregation is crucial to prevent accidental chemical reactions and ensure compliant

disposal.
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Designated Waste Container: Dedicate a specific, compatible container for Domperidone-
d6 waste. Plastic bottles are often preferred over glass for hazardous waste when

compatibility is not an issue.[3]

Avoid Mixing: Do not mix Domperidone-d6 waste with other chemical waste streams unless

they are known to be compatible.[3][4] Specifically, keep it segregated from incompatible

materials like strong oxidizing agents.[1]

Step 3: Labeling the Waste Container
Clear and accurate labeling is a regulatory requirement and essential for safety.[5]

The container must be clearly labeled with the words "Hazardous Waste".[3][4]

Identify the full chemical name: "Domperidone-d6". Do not use abbreviations.[3]

List all constituents if it is a mixture, including any solvents.[3]

Indicate the approximate quantity or concentration.

Include the date of waste generation and the laboratory or Principal Investigator's contact

information.[3]

Step 4: Safe On-site Storage
Store the labeled waste container in a designated and secure area while awaiting pickup.

The storage area should be close to where the waste is generated and under the supervision

of laboratory personnel.[6]

Ensure the container is kept closed except when adding waste.[4]

Store waste in secondary containment to prevent spills.[4]

Step 5: Professional Disposal
Domperidone-d6 should not be disposed of down the drain or in regular trash.[3][4]
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Licensed Disposal Vendor: Arrange for disposal through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous material disposal company.[1][5]

Incineration: The recommended disposal method is incineration in a facility equipped with an

afterburner and scrubber to handle hazardous combustion products.[1]

Step 6: Decontamination of Empty Containers
Empty containers that held Domperidone-d6 must also be managed properly.

If the container held a toxic chemical, it must be triple-rinsed with an appropriate solvent

capable of removing the chemical residue.[4]

The rinsate (the solvent used for rinsing) must be collected and treated as "Hazardous

Waste" along with the Domperidone-d6 waste.[4]

After triple-rinsing, the container can typically be disposed of in the regular trash or recycled,

depending on institutional policies.[4][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Domperidone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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